beta-Decaethylcalix[5]furan

• Molecular Formula: C45H60O5
• Molecular Weight: 681 g/mol
• IUPAC Name: 4,5,9,10,14,15,19,20,24,25-decaethyl-26,27,28,29,30-pentaoxahexacyclo[21.2.1.13,6.18,11.113,16.118,21]triaconta-1(25),3,5,8,10,13,15,18,20,23-decaene
• InChI: InChI=1S/C45H60O5/c1-11-26-27(12-2)37-22-39-30(15-5)31(16-6)41(48-39)24-43-34(19-9)35(20-10)45(50-43)25-44-33(18-8)32(17-7)42(49-44)23-40-29(14-4)28(13-3)38(47-40)21-36(26)46-37/h11-25H2,1-10H3
• InChI Key: FFZNHBLUOGSJBK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2CC3=C(C(=C(O3)CC4=C(C(=C(O4)CC5=C(C(=C(O5)CC6=C(C(=C(O6)CC(=C1CC)O2)CC)CC)CC)CC)CC)CC)CC)CC

Description

Beta-decaethylcalix[5]furan is a substituted calixfuran. It derives from a hydride of a calix[5]furan.

Scientific Research Applications

• High Hydrostatic Pressure on Strawberry Flavor Compounds : A study explored the impact of high hydrostatic pressure on strawberry flavor compounds, including furan derivatives. It was found that lower pressures and certain storage temperatures helped in maintaining flavor stability (Zabetakis et al., 2000).

• Efficient Production of Hydroxymethylfurfural from Fructose : Research into converting fructose to hydroxymethylfurfural, a furan derivative, has implications for creating sustainable alternatives for petroleum-based products in plastics and fine chemicals (Román‐Leshkov et al., 2006).

• Homogeneous Hydrolysis of Furans : Electronic structure calculations were used to understand the Brønsted acid-catalyzed hydrolysis of 2,5-dimethylfuran, providing insights into the chemical behavior of furan derivatives (Nikbin et al., 2013).

• Mitigation Strategies for Furan in Food : This study focused on strategies to mitigate levels of furan and 5-hydroxymethylfurfural in food, which are important due to their potential health impacts. Preventive strategies and post-process removal interventions were explored (Anese & Suman, 2013).

• Interactions of Furan with Hepatic Cytochrome P-450 : The study investigated the interaction of furan with cytochrome P-450 in rat liver microsomes, revealing insights into the metabolic pathways and potential toxicological implications of furan compounds (Parmar & Burka, 1993).

• Anticryptosporidial Activity of Furan Derivative : This research examined the formation of a complex between beta-cyclodextrin and a furan derivative, exploring its anticryptosporidial efficacy. The study highlights the potential of furan derivatives in medical applications (Castro-Hermida et al., 2004).

• Furan on Pd(111) : Density functional theory calculations and photoelectron diffraction studies were used to investigate the structure and bonding of molecular furan on Pd(111). This research is relevant to the understanding of surface chemistry and catalysis involving furan molecules (Bradley et al., 2010).

• Bio-Based Furan Polymers with Self-Healing Ability : The development of bio-based furan polymers with self-healing capabilities was reported, showing the potential of furan derivatives in creating sustainable materials with practical mechanical properties (Zeng et al., 2013).